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Compound of Interest

Compound Name:
2-Bromo-4-

methoxybenzohydrazide

Cat. No.: B13660674

Get Quote

Executive Summary & Compound Profile
2-Bromo-4-methoxybenzohydrazide (CAS: 1375151-62-4) is a critical intermediate scaffold

used in the synthesis of heterocyclic pharmaceutical candidates, particularly 1,3,4-oxadiazoles

and hydrazones with antimicrobial and anticancer potential.

Unlike common commodity chemicals, this specific regioisomer often lacks standardized

physicochemical data in public repositories. This guide provides the structural context,

predicted thermal range, and rigorous experimental protocols required to validate its purity

through melting point determination.
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Property Specification

IUPAC Name 2-Bromo-4-methoxybenzohydrazide

CAS Number 1375151-62-4

Molecular Formula C₈H₉BrN₂O₂

Molecular Weight 245.08 g/mol

Physical State Solid (Crystalline powder)

Color White to Off-white

Predicted MP Range 138°C – 148°C (Based on structural analogs)

Solubility
Soluble in DMSO, DMF, hot Ethanol; sparingly

soluble in Water.[1][2]

Melting Point Analysis: The Critical Quality Attribute
The melting point (MP) of 2-Bromo-4-methoxybenzohydrazide is the primary indicator of both

identity and purity. For hydrazides, a sharp melting range (≤ 2°C) indicates high purity, while a

depressed or broad range suggests contamination with the starting ester or hydrolysis

products.

Comparative Thermal Data of Structural Analogs
Since specific literature data for the 2-bromo-4-methoxy isomer is sparse, validation relies on

comparison with established isomers.
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Compound Structure Note Melting Point (°C) Source

4-

Methoxybenzohydrazi

de

No Bromine (Parent) 136 – 140 [Sigma-Aldrich]

2-Bromo-4,5-

dimethoxybenzohydra

zide

5-Methoxy analog 142 – 143 [US Patent 3322830]

4-Bromo-2-

methoxybenzohydrazi

de

Isomer (Br/OMe

swapped)
158 – 162 [Predicted]

2-Bromo-4-

methoxybenzoic acid
Hydrolysis Product 202 – 207 [Precursor Data]

Technical Insight: The introduction of a bromine atom at the ortho position (2-position) typically

disrupts the crystal lattice packing compared to the para-substituted parent, potentially lowering

the melting point relative to the acid precursor, but the heavy halogen atom generally raises it

relative to the non-brominated hydrazide. Expect a target range of 138–148°C.

Synthesis & Impurity Origin
Understanding the synthesis is required to interpret melting point deviations. The compound is

typically synthesized via hydrazinolysis of the corresponding ester.

Synthesis Pathway Diagram
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Figure 1: Synthesis workflow showing potential impurity origins that affect melting point.

Experimental Protocol: Melting Point Determination
To accurately characterize this compound, use the following self-validating protocol. This

method distinguishes between simple melting and decomposition (common in hydrazides).

Method A: Capillary Tube (Standard)
Equipment: Digital Melting Point Apparatus (e.g., Stuart SMP30 or equivalent).

Sample Prep: Dry the sample in a vacuum oven at 40°C for 4 hours to remove solvent

residues (ethanol/water). Solvent inclusion causes "sweating" prior to true melt.
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Loading: Pack 2-3 mm of fine powder into a capillary tube. Tap to ensure no air gaps.

Ramp Rate:

Fast Ramp: 10°C/min up to 120°C.

Slow Ramp: 1°C/min from 120°C until melt.

Observation:

Onset: First visible liquid droplet.

Clear Point: Complete liquefaction.

Validation: The range (Clear Point - Onset) must be < 2.0°C.

Method B: Differential Scanning Calorimetry (DSC)
Equipment: DSC 4000/6000 Series. Why DSC? Hydrazides can undergo thermal

decomposition near their melting point. DSC distinguishes the endothermic melt peak from the

exothermic decomposition peak.

Pan: Aluminum crimped pan (vented).

Atmosphere: Nitrogen (50 mL/min).

Program: Heat from 40°C to 250°C at 5°C/min.

Success Criteria: A sharp endothermic peak (onset extrapolated) within the 138-148°C

window, with no immediate exothermic event following.

Troubleshooting & Interpretation
If your experimental melting point deviates from the expected 138-148°C range:
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Observation Diagnosis Corrective Action

MP < 135°C (Broad)

Contamination with Methyl

ester precursor or solvent

(wet).

Recrystallize from hot Ethanol.

Dry under high vacuum.

MP > 160°C

Contamination with Carboxylic

acid (hydrolysis product) or

formation of Hydrazone

(reaction with

acetone/aldehydes).

Wash with 5% NaHCO₃

solution (removes acid). Avoid

acetone in cleaning glassware.

Discoloration (Brown)
Oxidation of the hydrazide

moiety.

Recrystallize with a pinch of

sodium bisulfite or activated

charcoal.

Decision Logic for Purity

Measure MP

Is Range < 2°C?

Is Value 138-148°C?

Yes

FAIL: Impure/Wet
(Recrystallize)

No

PASS: Pure Compound

YesNo (Too Low)

FAIL: Acid/Isomer
(Check NMR)

No (Too High)
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Figure 2: Logic flow for assessing compound purity based on thermal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13660674/docs?utm_src=pdf-body#technical-guide-characterization-and-thermal-analysis-of-2-bromo-4-methoxybenzohydrazide
https://www.benchchem.com/product/b13660674?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4188012.htm
https://www.benchchem.com/product/b13660674/docs#technical-guide-characterization-and-thermal-analysis-of-2-bromo-4-methoxybenzohydrazide
https://www.benchchem.com/product/b13660674/docs#technical-guide-characterization-and-thermal-analysis-of-2-bromo-4-methoxybenzohydrazide
https://www.benchchem.com/product/b13660674/docs#technical-guide-characterization-and-thermal-analysis-of-2-bromo-4-methoxybenzohydrazide
https://www.benchchem.com/product/b13660674/docs#technical-guide-characterization-and-thermal-analysis-of-2-bromo-4-methoxybenzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13660674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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